Cas no 205055-63-6 (6-Bromo-1-chloroisoquinoline)

• Product Name: 6-Bromo-1-chloroisoquinoline
• CAS No: 205055-63-6
• MF: C₉H₅BrClN
• MW: 242.4997
• MDL: MFCD06738661
• CID: 66701
• PubChem ID: 22250244
• Update Time: 2024-10-31

6-Bromo-1-chloroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-chloroisoquinoline
• 6-BROMO-1-CHLORO-ISOQUINOLINE
• 1-Chloro-6-bromoisoquinoline
• 1-chloro -6-broMideisoquinoline
• 6-Bromo-1-chloroisoquinoline 1-Chloro-6-bromoisoquinoline
• Isoquinoline, 6-bromo-1-chloro-
• 1-chloro-6-bromo-isoquinoline
• Isoquinoline,6-bromo-1-chloro
• PubChem23144
• Isoquinoline,6-bromo-1-chloro-
• VOAHGGQULSSGQW-UHFFFAOYSA-N
• BCP26583
• STL555869
• BBL102070
• AB27582
• TRA0075969
• RP05910
• SY007683
• EN300-249212
• MFCD06738661
• W-206524
• AC-7723
• CS-W019620
• DTXSID50623869
• DB-050540
• 6-bromo-1-chloro-isoquinoline, AldrichCPR
• AKOS015851174
• DS-10604
• 205055-63-6
• SCHEMBL1536295

• MDL： MFCD06738661
• Inchi： 1S/C9H5BrClN/c10-7-1-2-8-6(5-7)3-4-12-9(8)11/h1-5H
• InChI Key： VOAHGGQULSSGQW-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C2C(=NC([H])=C([H])C=2C=1[H])Cl

Computed Properties

• Exact Mass: 240.92900
• Monoisotopic Mass: 240.929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• Molecular Weight: 242.50
• XLogP3: 3.8

Experimental Properties

• Density: 1.673
• Boiling Point: 349.5°C at 760 mmHg
• Flash Point: 165.17℃
• Refractive Index: 1.68
• PSA: 12.89000
• LogP: 3.65070

6-Bromo-1-chloroisoquinoline Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Hazard Category Code： 25-38-41
• Safety Instruction： 26-45
• Hazardous Material Identification：